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Compound of Interest

Compound Name: 2-Hydroxy Nevirapine

CAS No.: 254889-31-1

Cat. No.: B021084

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the laboratory synthesis of 2-hydroxy
nevirapine, a principal oxidative metabolite of the non-nucleoside reverse transcriptase

inhibitor (NNRTI), nevirapine. The synthesis is based on the method described by Antunes et

al. in Organic & Biomolecular Chemistry, 2011.[1] This protocol details a two-step process

involving the formation of a 2-acetoxy intermediate, followed by basic hydrolysis to yield the

final product.

Introduction
Nevirapine is a cornerstone of antiretroviral therapy for HIV-1. Understanding its metabolism is

crucial for optimizing its therapeutic efficacy and mitigating adverse effects. 2-Hydroxy
nevirapine is a significant metabolite formed in vivo through the action of cytochrome P450

enzymes.[2] The availability of a reliable synthetic route to this metabolite is essential for a

range of research applications, including metabolism studies, toxicological assessments, and

the development of analytical standards. This protocol provides a detailed, step-by-step guide
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for the chemical synthesis of 2-hydroxy nevirapine, enabling researchers to produce this key

compound in a laboratory setting.

Experimental Protocols
The synthesis of 2-hydroxy nevirapine is achieved in two main stages:

Synthesis of 2-Acetoxy Nevirapine: Treatment of nevirapine with silver acetate and iodine in

glacial acetic acid.

Hydrolysis to 2-Hydroxy Nevirapine: Basic hydrolysis of the 2-acetoxy intermediate.

Materials and Reagents
Nevirapine

Silver acetate (AgOAc)

Iodine (I₂)

Glacial acetic acid

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Anhydrous sodium sulfate (Na₂SO₄)

Methanol (MeOH)

Potassium carbonate (K₂CO₃)

Silica gel for column chromatography

Step 1: Synthesis of 2-Acetoxy Nevirapine
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This step involves the introduction of an acetoxy group at the 2-position of the nevirapine

molecule.

Procedure:

To a solution of nevirapine (1.0 g, 3.75 mmol) in glacial acetic acid (50 mL), add silver

acetate (0.75 g, 4.50 mmol).

Stir the suspension at room temperature for 30 minutes.

Add iodine (1.14 g, 4.50 mmol) in one portion.

Heat the reaction mixture to 80°C and stir for 24 hours.

After cooling to room temperature, filter the reaction mixture to remove insoluble salts.

Evaporate the filtrate under reduced pressure.

Dissolve the residue in dichloromethane (100 mL) and wash successively with saturated

aqueous sodium thiosulfate (2 x 50 mL) and saturated aqueous sodium bicarbonate (2 x 50

mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under

reduced pressure.

Purify the crude product by silica gel column chromatography using a suitable eluent system

(e.g., a gradient of ethyl acetate in hexane) to afford 2-acetoxy nevirapine.

Step 2: Hydrolysis to 2-Hydroxy Nevirapine
The acetoxy group of the intermediate is hydrolyzed under basic conditions to yield the final

product.

Procedure:

Dissolve the purified 2-acetoxy nevirapine (from Step 1) in methanol (30 mL).

Add potassium carbonate (a slight excess, e.g., 1.5 equivalents) to the solution.
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Stir the mixture at room temperature for 4 hours.

Monitor the reaction by thin-layer chromatography (TLC) until the starting material is

consumed.

Neutralize the reaction mixture with a dilute acid (e.g., 1 M HCl) and extract with a suitable

organic solvent (e.g., ethyl acetate).

Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography to yield pure 2-hydroxy
nevirapine.

Data Presentation
The following table summarizes the key quantitative data for the synthesis of 2-hydroxy
nevirapine.

Parameter Value

Starting Material Nevirapine

Final Product 2-Hydroxy Nevirapine

Molecular Formula C₁₅H₁₄N₄O₂

Molecular Weight 282.29 g/mol

Typical Yield
Not explicitly stated in snippets, dependent on

optimization

Purity >95% after chromatography

¹H NMR
Consistent with the structure of 2-hydroxy

nevirapine

Mass Spectrometry m/z corresponding to [M+H]⁺

Mandatory Visualization
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The following diagram illustrates the workflow for the synthesis of 2-hydroxy nevirapine.

Synthesis of 2-Hydroxy Nevirapine Workflow

Step 1: Acetoxylation

Step 2: Hydrolysis

Purification
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2-Acetoxy Nevirapine

Column Chromatography
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2-Hydroxy Nevirapine

Column Chromatography

Click to download full resolution via product page

Caption: Workflow for the two-step synthesis of 2-hydroxy nevirapine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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